[5-methyl-2-(4-methylphenyl)-1,3-oxazol-4-yl]methyl 1-(2-ethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate

• IUPAC Name: [5-methyl-2-(4-methylphenyl)-1,3-oxazol-4-yl]methyl 1-(2-ethoxyphenyl)-5-methyltriazole-4-carboxylate
• InChI: InChI=1S/C24H24N4O4/c1-5-30-21-9-7-6-8-20(21)28-16(3)22(26-27-28)24(29)31-14-19-17(4)32-23(25-19)18-12-10-15(2)11-13-18/h6-13H,5,14H2,1-4H3
• InChI Key: UVGWHTJBFYFBDG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1N2C(=C(N=N2)C(=O)OCC3=C(OC(=N3)C4=CC=C(C=C4)C)C)C
• Molecular Formula: C24H24N4O4
• Molecular Weight: 432.5 g/mol
• CAS No.: 1040645-22-4

Description

The compound [5-methyl-2-(4-methylphenyl)-1,3-oxazol-4-yl]methyl 1-(2-ethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate is a heterocyclic molecule combining 1,3-oxazole and 1,2,3-triazole moieties. Its structure features a 5-methyl-substituted oxazole ring linked to a triazole-carboxylate ester bearing a 2-ethoxyphenyl group.

Synthetic routes for analogous compounds often involve cyclocondensation reactions or coupling of preformed heterocyclic units, as seen in the synthesis of isostructural thiazole derivatives (e.g., compounds 4 and 5 in and ), which utilize dimethylformamide (DMF) for crystallization . Structural characterization typically employs single-crystal X-ray diffraction (SC-XRD), refined using programs like SHELXL , and visualized via software such as WinGX/ORTEP .

Biological Activity

The compound [5-methyl-2-(4-methylphenyl)-1,3-oxazol-4-yl]methyl 1-(2-ethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate is a novel chemical entity that has garnered attention for its potential biological activities. This article presents a detailed examination of its biological activity, including immunomodulatory effects, anti-inflammatory properties, and potential applications in therapeutic settings.

Chemical Structure and Properties

The compound can be characterized by its complex structure, which includes both an oxazole and a triazole moiety. Its molecular formula is $C_{20}H_{22}N_4O_3$, and it possesses a molecular weight of approximately 366.42 g/mol. The specific arrangement of functional groups in the molecule contributes to its biological activity.

Immunomodulatory Effects

Recent studies have indicated that derivatives of isoxazole, such as the compound , exhibit significant immunomodulatory properties. For instance, related compounds have been shown to:

• Inhibit humoral immune responses : Certain isoxazole derivatives suppress antibody production in vitro and modulate cytokine profiles in immune cells .
• Influence T cell populations : The compound may enhance the proliferation of CD4+ T cells while inhibiting myelocytic cell proliferation in peripheral blood .

Anti-inflammatory Properties

The compound also demonstrates potential anti-inflammatory effects:

• Carrageenan-induced paw edema : Similar compounds have been reported to reduce inflammation in animal models by lowering edema caused by carrageenan injection .
• TNF-alpha production inhibition : The inhibition of TNF-alpha production has been observed in human whole blood cultures treated with related isoxazole derivatives .

Case Studies and Research Findings

Several studies have explored the biological activity of similar compounds, providing insights into their mechanisms and effects:

Study	Findings
MDPI Review (2018)	Isoxazole derivatives exhibited strong immunosuppressive activities comparable to cyclosporine.
PMC Study (2018)	Compounds inhibited humoral immune response and modulated lymphocyte proliferation.
ACS Publications (2014)	Profiling of similar compounds revealed significant interactions with various enzymatic pathways, indicating potential therapeutic applications.

Mechanistic Insights

The biological activity of the compound can be attributed to its interaction with specific molecular targets:

• Cytokine Modulation : The compound may alter cytokine release from immune cells, particularly affecting pro-inflammatory cytokines like TNF-alpha.
• Cellular Proliferation : It influences the proliferation rates of lymphocytes and other immune cells, suggesting a role in regulating immune responses.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues with Halogen Substituents

Compounds 4 and 5 () are isostructural chloro- and bromo-substituted derivatives of 4-(4-aryl)-2-(5-(4-fluorophenyl)-3-(1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazole. Key comparisons include:

Feature	Target Compound	Compound 4 (Cl)	Compound 5 (Br)
Core Heterocycle	1,3-Oxazole + 1,2,3-triazole	Thiazole + 1,2,3-triazole	Thiazole + 1,2,3-triazole
Substituents	2-Ethoxyphenyl, 4-methylphenyl	4-Chlorophenyl, 4-fluorophenyl	4-Bromophenyl, 4-fluorophenyl
Bioactivity	Not explicitly reported	Antimicrobial activity (cited in )	Structural analog; no bioactivity reported
Crystallography	Likely triclinic/P¯I symmetry (inferred from )	Triclinic, P¯I symmetry	Triclinic, P¯I symmetry

The chloro derivative (4) demonstrates antimicrobial activity, attributed to the electron-withdrawing Cl group enhancing binding to microbial targets .

1,3,4-Thiadiazole Derivatives

1,3,4-Thiadiazole derivatives () share pharmacological relevance but differ in heterocyclic core and electronic properties:

Feature	Target Compound	1,3,4-Thiadiazole Derivatives
Core Heterocycle	1,3-Oxazole + 1,2,3-triazole	1,3,4-Thiadiazole
Key Functional Groups	Carboxylate ester, ethoxy group	Sulfur-containing rings, methylthio groups
Bioactivity	Hypothesized antifungal/anti-inflammatory	Broad-spectrum antimicrobial, anticancer

Triazole-Containing Pharmaceuticals

Triazole-based drugs (e.g., fluconazole) share the 1,2,3-triazole motif but lack the oxazole-carboxylate ester hybrid. The target compound’s 5-methyl group on the triazole may reduce metabolic degradation compared to non-methylated analogs.